Cas no 1187887-77-9 (2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline)
2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline
-
- Inchi: 1S/C9H4F9N/c10-4-1-3(2-5(11)6(4)19)7(12,8(13,14)15)9(16,17)18/h1-2H,19H2
- InChI Key: BILFPHCUPOOMNC-UHFFFAOYSA-N
- SMILES: NC1C(F)=CC(C(F)(C(F)(F)F)C(F)(F)F)=CC=1F
2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1457935-1.0g |
2,6-difluoro-4-(heptafluoropropan-2-yl)aniline |
1187887-77-9 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-1457935-50mg |
2,6-difluoro-4-(heptafluoropropan-2-yl)aniline |
1187887-77-9 | 95.0% | 50mg |
$168.0 | 2023-09-29 | |
| Enamine | EN300-1457935-100mg |
2,6-difluoro-4-(heptafluoropropan-2-yl)aniline |
1187887-77-9 | 95.0% | 100mg |
$252.0 | 2023-09-29 | |
| Enamine | EN300-1457935-250mg |
2,6-difluoro-4-(heptafluoropropan-2-yl)aniline |
1187887-77-9 | 95.0% | 250mg |
$361.0 | 2023-09-29 | |
| Enamine | EN300-1457935-500mg |
2,6-difluoro-4-(heptafluoropropan-2-yl)aniline |
1187887-77-9 | 95.0% | 500mg |
$569.0 | 2023-09-29 | |
| Enamine | EN300-1457935-1000mg |
2,6-difluoro-4-(heptafluoropropan-2-yl)aniline |
1187887-77-9 | 95.0% | 1000mg |
$728.0 | 2023-09-29 | |
| Enamine | EN300-1457935-2500mg |
2,6-difluoro-4-(heptafluoropropan-2-yl)aniline |
1187887-77-9 | 95.0% | 2500mg |
$1428.0 | 2023-09-29 | |
| Enamine | EN300-1457935-5000mg |
2,6-difluoro-4-(heptafluoropropan-2-yl)aniline |
1187887-77-9 | 95.0% | 5000mg |
$2110.0 | 2023-09-29 | |
| Enamine | EN300-1457935-10000mg |
2,6-difluoro-4-(heptafluoropropan-2-yl)aniline |
1187887-77-9 | 95.0% | 10000mg |
$3131.0 | 2023-09-29 | |
| 1PlusChem | 1P0290OW-50mg |
2,6-difluoro-4-(heptafluoropropan-2-yl)aniline |
1187887-77-9 | 95% | 50mg |
$262.00 | 2023-12-26 |
2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline
Professional Introduction to Compound with CAS No. 1187887-77-9 and Product Name: 2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline
The compound identified by the CAS number 1187887-77-9 and the product name 2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique fluorinated aromatic structure, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The presence of both fluorine atoms at the 2 and 6 positions of the aniline ring, coupled with a heptafluoropropan-2-yl substituent at the 4-position, imparts distinct electronic and steric properties that make it a promising candidate for various biochemical interactions.
Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The specific substitution pattern of 2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline is particularly noteworthy, as it combines the electron-withdrawing effects of fluorine atoms with the lipophilic nature of the heptafluoropropan-2-yl group. This combination can lead to improved solubility and membrane permeability, which are critical factors in drug design.
In the context of current research, 2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline has been explored for its potential role in developing novel therapeutic agents. Fluorinated anilines are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of this compound suggest that it may interact with biological targets in a manner that could lead to innovative treatments for various diseases. For instance, its ability to modulate enzyme activity and receptor binding has been investigated in preclinical studies.
The synthesis of 2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline involves sophisticated organic chemistry techniques that require precise control over reaction conditions and reagent selection. The introduction of multiple fluorine atoms necessitates the use of specialized methodologies to ensure high yield and purity. Advanced synthetic strategies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired fluorinated framework efficiently.
One of the key challenges in working with fluorinated compounds is their reactivity and stability under various conditions. However, the robustness of 2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline has been demonstrated through rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and confirm its identity as per its CAS number.
The pharmacological potential of 2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline has been further explored through computational modeling and experimental assays. Molecular docking studies have indicated that this compound may bind effectively to specific protein targets involved in disease pathways. Additionally, in vitro experiments have shown promising results regarding its ability to inhibit certain enzymes and modulate cellular processes.
As research progresses, the applications of 2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline are expected to expand into new therapeutic areas. The versatility of its structural motif allows for modifications that could tailor its biological activity for specific indications. Collaborative efforts between synthetic chemists and biologists are essential to fully harness its potential in drug discovery.
The development of novel fluorinated compounds like 1187887-77-9 underscores the importance of innovation in medicinal chemistry. By leveraging cutting-edge synthetic methods and interdisciplinary approaches, researchers can uncover new molecules with therapeutic value. The case of 2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline serves as a testament to the power of fluorine chemistry in advancing pharmaceutical science.
In conclusion, 1187887-77-9 represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing research efforts aimed at developing novel therapeutics. As our understanding of fluorinated compounds continues to grow, so too will their role in addressing unmet medical needs.
1187887-77-9 (2,6-Difluoro-4-(heptafluoropropan-2-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)